Cas no 82069-44-1 (Hydroxy-thiophen-3-yl-acetonitrile)

• Product Name: Hydroxy-thiophen-3-yl-acetonitrile
• CAS No: 82069-44-1
• MF: C₆H₅NOS
• MW: 139.174999952316
• CID: 699675
• Update Time: 2023-08-03

Hydroxy-thiophen-3-yl-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetonitrile, a-hydroxy-
• 2-hydroxy-2-(thiophen-3-yl)acetonitrile
• VQBQLZSERGUMHI-UHFFFAOYSA-N
• hydroxy-thiophen-3-yl-acetonitrile
• 3-Thiopheneacetonitrile, alpha-hydroxy-
• Hydroxy-thiophen-3-yl-acetonitrile

• Inchi： 1S/C6H5NOS/c7-3-6(8)5-1-2-9-4-5/h1-2,4,6,8H
• InChI Key： VQBQLZSERGUMHI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 72.3